90-51-7

6-Amino-4-hydroxy-2-naphthalenesulfonic acid

In Stock

• CAS RN:
• 90-51-7

• Formula:
• C10H9NO4S

• InChI:
• InChI=1S/C10H9NO4S/c11-7-2-1-6-3-8(16(13,14)15)5-10(12)9(6)4-7/h1-5,12H,11H2,(H,13,14,15)

• InChIKey:
• HBZVNWNSRNTWPS-UHFFFAOYSA-N

• 6-Amino-4-hydroxy-2-naphthalenesulfonic acid, also known as 6-Amino-4-hydroxy-2-naphthalenesulfonic acid, is a useful research compound. Its molecular formula is C10H9NO4S and its molecular weight is 239.25 g/mol. The purity is usually 95%.

N-(1-naphthyl)-N-(phenylmethylene)amine

In Stock

• CAS RN:
• 890-51-7

• Formula:
• C17H13N

• InChI:
• InChI=1S/C17H13N/c1-2-7-14(8-3-1)13-18-17-12-6-10-15-9-4-5-11-16(15)17/h1-13H

• InChIKey:
• NQPYSYDZNCHIQY-UHFFFAOYSA-N

• N-(1-naphthyl)-N-(phenylmethylene)amine is a useful research compound. Its molecular formula is C17H13N and its molecular weight is 231.29 g/mol. The purity is usually 95%.

(2S,3R,4S,5S,6R)-2-[[(2R,3S,4R)-4-hydroxy-2-(hydroxymethyl)-3,4-dihydro-2H-pyran-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol

In Stock

• CAS RN:
• 490-51-7

• Formula:
• C12H20O9

• InChI:
• InChI=1S/C12H20O9/c13-3-6-8(16)9(17)10(18)12(20-6)21-11-5(15)1-2-19-7(11)4-14/h1-2,5-18H,3-4H2/t5-,6-,7-,8-,9+,10-,11+,12+/m1/s1

• InChIKey:
• HNXRLRRQDUXQEE-SVXPYECESA-N

• (2S,3R,4S,5S,6R)-2-[[(2R,3S,4R)-4-hydroxy-2-(hydroxymethyl)-3,4-dihydro-2H-pyran-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol, also known as (2S,3R,4S,5S,6R)-2-[[(2R,3S,4R)-4-hydroxy-2-(hydroxymethyl)-3,4-dihydro-2H-pyran-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol, is a useful research compound. Its molecular formula is C12H20O9 and its molecular weight is 308.28 g/mol. The purity is usually 95%.

Benzoic acid, 4,4/'-Methylenebis-, diethyl ester

• CAS RN:
• 18190-51-7

• Formula:
• C19H20O4

• Benzoic acid, 4,4/'-Methylenebis-, diethyl ester, also known as Benzoic acid, 4,4/'-Methylenebis-, diethyl ester, is a useful research compound. Its molecular formula is C19H20O4 and its molecular weight is 312.3597. The purity is usually 95%.

2-propan-2-yloxynaphthalene-1-carboxylic Acid

In Stock

• CAS RN:
• 92190-51-7

• Formula:
• C14H14O3

• InChI:
• InChI=1S/C14H14O3/c1-9(2)17-12-8-7-10-5-3-4-6-11(10)13(12)14(15)16/h3-9H,1-2H3,(H,15,16)

• InChIKey:
• GGQJMQFURUJRGT-UHFFFAOYSA-N

• 2-propan-2-yloxynaphthalene-1-carboxylic Acid is a useful research compound. Its molecular formula is C14H14O3 and its molecular weight is 230.26 g/mol. The purity is usually 95%.

1-Propanone, 2-methyl-1-(4-methylphenyl)-

Usually In Stock

• CAS RN:
• 50390-51-7

• Formula:
• C11H14O

• InChI:
• InChI=1S/C11H14O/c1-8(2)11(12)10-6-4-9(3)5-7-10/h4-8H,1-3H3

• InChIKey:
• VLKIRFAISMBUCB-UHFFFAOYSA-N

• 1-Propanone, 2-methyl-1-(4-methylphenyl)- is a useful research compound. Its molecular formula is C11H14O and its molecular weight is 162.23 g/mol. The purity is usually 95%.

(E)-3-[1-(4-bromophenyl)-2,5-dimethylpyrrol-3-yl]-2-cyano-N-(2-fluorophenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 351190-51-7

• Formula:
• C22H17BrFN3O

• InChI:
• InChI=1S/C22H17BrFN3O/c1-14-11-16(15(2)27(14)19-9-7-18(23)8-10-19)12-17(13-25)22(28)26-21-6-4-3-5-20(21)24/h3-12H,1-2H3,(H,26,28)/b17-12+

• InChIKey:
• RNUMPXOIXXTYNS-UHFFFAOYSA-N

• (E)-3-[1-(4-bromophenyl)-2,5-dimethylpyrrol-3-yl]-2-cyano-N-(2-fluorophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C22H17BrFN3O and its molecular weight is 438.3. The purity is usually 95%.

6-[2-(2,3-Dihydroindol-1-yl)-2-oxoethyl]-3-(3-fluorophenyl)triazolo[4,5-d]pyrimidin-7-one

In Stock

• CAS RN:
• 872590-51-7

• Formula:
• C20H15FN6O2

• InChI:
• InChI=1S/C20H15FN6O2/c21-14-5-3-6-15(10-14)27-19-18(23-24-27)20(29)25(12-22-19)11-17(28)26-9-8-13-4-1-2-7-16(13)26/h1-7,10,12H,8-9,11H2

• InChIKey:
• WVDHBFAMHSBGPF-UHFFFAOYSA-N

• 6-[2-(2,3-Dihydroindol-1-yl)-2-oxoethyl]-3-(3-fluorophenyl)triazolo[4,5-d]pyrimidin-7-one is a useful research compound. Its molecular formula is C20H15FN6O2 and its molecular weight is 390.378. The purity is usually 95%.

2-((3-(4-Chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)thio)-1-(thiophen-2-yl)ethanone

In Stock

• CAS RN:
• 877790-51-7

• Formula:
• C20H16ClN3OS2

• InChI:
• InChI=1S/C20H16ClN3OS2/c1-12-10-18(27-11-16(25)17-4-3-9-26-17)24-20(22-12)19(13(2)23-24)14-5-7-15(21)8-6-14/h3-10H,11H2,1-2H3

• InChIKey:
• VCLRZYQDAWUXRY-UHFFFAOYSA-N

• 2-((3-(4-Chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)thio)-1-(thiophen-2-yl)ethanone is a useful research compound. Its molecular formula is C20H16ClN3OS2 and its molecular weight is 413.94. The purity is usually 95%.

3-((4-bromobenzyl)thio)-4-butyl-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide

In Stock

• CAS RN:
• 893790-51-7

• Formula:
• C18H19BrN2O2S2

• InChI:
• InChI=1S/C18H19BrN2O2S2/c1-2-3-12-21-16-6-4-5-7-17(16)25(22,23)20-18(21)24-13-14-8-10-15(19)11-9-14/h4-11H,2-3,12-13H2,1H3

• InChIKey:
• WQNWMCRYZZKAFT-UHFFFAOYSA-N

• 3-((4-bromobenzyl)thio)-4-butyl-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide is a useful research compound. Its molecular formula is C18H19BrN2O2S2 and its molecular weight is 439.39. The purity is usually 95%.

2-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl-N-(2-methylphenyl)acetamide

In Stock

• CAS RN:
• 893990-51-7

• Formula:
• C20H17N3O3S

• InChI:
• InChI=1S/C20H17N3O3S/c1-13-4-2-3-5-15(13)21-19(24)11-27-20-9-7-16(22-23-20)14-6-8-17-18(10-14)26-12-25-17/h2-10H,11-12H2,1H3,(H,21,24)

• InChIKey:
• YQNBCGXCLSHGBZ-UHFFFAOYSA-N

• 2-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl-N-(2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C20H17N3O3S and its molecular weight is 379.43. The purity is usually 95%.

4-ethyl-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)benzamide

In Stock

• CAS RN:
• 953990-51-7

• Formula:
• C18H28N2O2

• InChI:
• InChI=1S/C18H28N2O2/c1-3-15-4-6-17(7-5-15)18(21)19-14-16-8-10-20(11-9-16)12-13-22-2/h4-7,16H,3,8-14H2,1-2H3,(H,19,21)

• InChIKey:
• ZQNDLDVFYULQTH-UHFFFAOYSA-N

• 4-ethyl-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C18H28N2O2 and its molecular weight is 304.434. The purity is usually 95%.

3'-Carboethoxy-3-(3-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898790-51-7

• Formula:
• C19H20O3

• InChI:
• InChI=1S/C19H20O3/c1-3-22-19(21)17-9-5-8-16(13-17)18(20)11-10-15-7-4-6-14(2)12-15/h4-9,12-13H,3,10-11H2,1-2H3

• InChIKey:
• HTEBPGOMNASESW-UHFFFAOYSA-N

• 3'-Carboethoxy-3-(3-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C19H20O3 and its molecular weight is 296.4 g/mol. The purity is usually 95%.

5-nitro-1H-imidazole-2-carboxylic acid

In Stock

• CAS RN:
• 351990-51-7

• Formula:
• C4H3N3O4

• InChI:
• InChI=1S/C4H3N3O4/c8-4(9)3-5-1-2(6-3)7(10)11/h1H,(H,5,6)(H,8,9)

• InChIKey:
• LNPSXTPPQBEISL-UHFFFAOYSA-N

• 5-nitro-1H-imidazole-2-carboxylic acid is a useful research compound. Its molecular formula is C4H3N3O4 and its molecular weight is 157.08 g/mol. The purity is usually 95%.

2-methyl-N-[4-({[4-(piperidine-1-carbonyl)-1,2,5-oxadiazol-3-yl]carbamoyl}methyl)-1,3-thiazol-2-yl]furan-3-carboxamide

• CAS RN:
• 1394690-51-7

• Formula:
• C19H20N6O5S

• InChI:
• InChI=1S/C19H20N6O5S/c1-11-13(5-8-29-11)17(27)22-19-20-12(10-31-19)9-14(26)21-16-15(23-30-24-16)18(28)25-6-3-2-4-7-25/h5,8,10H,2-4,6-7,9H2,1H3,(H,20,22,27)(H,21,24,26)

• InChIKey:
• MYRXIOFKCNVPOC-UHFFFAOYSA-N

• 2-methyl-N-[4-({[4-(piperidine-1-carbonyl)-1,2,5-oxadiazol-3-yl]carbamoyl}methyl)-1,3-thiazol-2-yl]furan-3-carboxamide is a useful research compound. Its molecular formula is C19H20N6O5S and its molecular weight is 444.5. The purity is usually 95%.

N-(1-cyano-1-cyclopropylethyl)-2-(5-methyl-2-nitrophenoxy)acetamide

Usually In Stock

• CAS RN:
• 1111490-51-7

• Formula:
• C15H17N3O4

• InChI:
• InChI=1S/C15H17N3O4/c1-10-3-6-12(18(20)21)13(7-10)22-8-14(19)17-15(2,9-16)11-4-5-11/h3,6-7,11H,4-5,8H2,1-2H3,(H,17,19)

• InChIKey:
• VKMZITLEUHHPJQ-UHFFFAOYSA-N

• N-(1-cyano-1-cyclopropylethyl)-2-(5-methyl-2-nitrophenoxy)acetamide is a useful research compound. Its molecular formula is C15H17N3O4 and its molecular weight is 303.318. The purity is usually 95%.

N-(2,3-dihydro-1H-inden-2-yl)-N-[(thiophen-2-yl)methyl]but-2-ynamide

Usually In Stock

• CAS RN:
• 2094190-51-7

• Formula:
• C18H17NOS

• InChI:
• InChI=1S/C18H17NOS/c1-2-6-18(20)19(13-17-9-5-10-21-17)16-11-14-7-3-4-8-15(14)12-16/h3-5,7-10,16H,11-13H2,1H3

• InChIKey:
• GLBFAHDRHJJARQ-UHFFFAOYSA-N

• N-(2,3-dihydro-1H-inden-2-yl)-N-[(thiophen-2-yl)methyl]but-2-ynamide is a useful research compound. Its molecular formula is C18H17NOS and its molecular weight is 295.4. The purity is usually 95%.

tert-Butyl (trans-4-phenylcyclohexyl)carbamate

In Stock

• CAS RN:
• 1190890-51-7

• Formula:
• C17H25NO2

• InChI:
• InChI=1S/C17H25NO2/c1-17(2,3)20-16(19)18-15-11-9-14(10-12-15)13-7-5-4-6-8-13/h4-8,14-15H,9-12H2,1-3H3,(H,18,19)

• InChIKey:
• ZXSJIEMXLZAPCW-UHFFFAOYSA-N

• Tert-Butyl (trans-4-phenylcyclohexyl)carbamate is a useful research compound. Its molecular formula is C17H25NO2 and its molecular weight is 275.392. The purity is usually 95%.